Cas no 1255147-54-6 (2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine)

• Product Name: 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine
• CAS No: 1255147-54-6
• MF: C₁₅H₁₃ClN₄
• MW: 284.74352145195
• MDL: MFCD18064581
• CID: 4691428
• Update Time: 2025-08-04

2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine
• T4208
• 4-quinazolinamine, 2-(chloromethyl)-N-(3-pyridinylmethyl)-
• 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine

• MDL： MFCD18064581
• Inchi： 1S/C15H13ClN4/c16-8-14-19-13-6-2-1-5-12(13)15(20-14)18-10-11-4-3-7-17-9-11/h1-7,9H,8,10H2,(H,18,19,20)
• InChI Key： NOBYCOZZSHPAMO-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=CC=2C(=N1)NCC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 302
• Topological Polar Surface Area: 50.7

2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine

2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine: A Comprehensive Overview

The compound 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine, identified by the CAS number 1255147-54-6, represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its quinazoline core, has garnered considerable attention due to its potential applications in drug discovery and material science. The integration of a pyridine moiety and a chloromethyl group introduces unique electronic and steric properties, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of quinazoline derivatives in medicinal chemistry, particularly as kinase inhibitors and anti-cancer agents. The quinazolin-4-amine framework is known for its ability to interact with biological targets, such as protein kinases, which are critical in signaling pathways associated with cancer progression. The substitution pattern in this compound—specifically the chloromethyl group at position 2 and the pyridin-3-ylmethyl group at position 4—plays a pivotal role in modulating its pharmacokinetic properties and bioavailability.

The synthesis of 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in its synthesis.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting cancer cells. Its ability to inhibit specific kinases suggests potential applications in the development of targeted therapies. Moreover, the presence of the pyridine ring introduces additional functional groups that can be further modified to enhance its therapeutic index. This flexibility makes it an attractive candidate for medicinal chemists seeking to design molecules with improved efficacy and reduced toxicity.

From a materials science perspective, the electronic properties of 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine make it a candidate for applications in organic electronics. The conjugated system within the quinazoline core contributes to its optical and electronic characteristics, which are valuable in the design of organic semiconductors and light-emitting materials. Recent research has explored its potential as an active layer material in organic photovoltaic devices, where its ability to absorb light and transport charges is advantageous.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with biological targets. These computational approaches complement experimental work, enabling researchers to refine the molecule's design for specific applications.

In conclusion, 2-(Chloromethyl)-N-(pyridin-3-ylmethyl)quinazolin-4-amine stands as a testament to the ongoing innovation in heterocyclic chemistry. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both medicinal and materials science research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the development of novel therapeutic agents and advanced materials.